Cas no 90265-82-0 (Isoquinoline, 7-(methylthio)-)

• Product Name: Isoquinoline, 7-(methylthio)-
• CAS No: 90265-82-0
• MF: C₁₀H₉NS
• MW: 175.250160932541
• CID: 790600
• PubChem ID: 13202245
• Update Time: 2025-04-19

Isoquinoline, 7-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 7-(methylthio)-
• 7-methylsulfanylisoquinoline
• SCHEMBL23731938
• 90265-82-0
• 7-(Methylsulfanyl)isoquinoline
• 7-(methylthio)isoquinoline
• DTXSID10527112

• Inchi： 1S/C10H9NS/c1-12-10-3-2-8-4-5-11-7-9(8)6-10/h2-7H,1H3
• InChI Key： NYZCONDYZRRIDU-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC2C=CN=CC=2C=1

Computed Properties

• Exact Mass: 175.04557046g/mol
• Monoisotopic Mass: 175.04557046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.2Ų